Cas no 112729-27-8 (5,7-dimethyl-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonyl chloride)

• Product Name: 5,7-dimethyl-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonyl chloride
• CAS No: 112729-27-8
• MF: C₇H₇ClN₄O₂S
• MW: 246.674078226089
• CID: 2609403
• PubChem ID: 55279325
• Update Time: 2025-04-21

5,7-dimethyl-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonyl chloride
• DTXSID10717298
• SCHEMBL10749665
• 112729-27-8
• AKOS006333362
• 5,7-dimethyl-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonylchloride
• 5,7-Dimethyl[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonyl chloride

• Inchi： 1S/C7H7ClN4O2S/c1-4-3-6-10-7(15(8,13)14)11-12(6)5(2)9-4/h3H,1-2H3
• InChI Key： FTNNUZAZQKCNQZ-UHFFFAOYSA-N
• SMILES： ClS(C1N=C2C=C(C)N=C(C)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 245.9978243Da
• Monoisotopic Mass: 245.9978243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.6Ų